3,5-Dibromoanisole

• IUPAC Name: 1,3-dibromo-5-methoxybenzene
• InChI: InChI=1S/C7H6Br2O/c1-10-7-3-5(8)2-6(9)4-7/h2-4H,1H3
• InChI Key: OQZAQBGJENJMHT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)Br)Br
• Molecular Formula: C7H6Br2O
• DSSTOX Substance ID: DTXSID20452264
• Molecular Weight: 265.93 g/mol
• CAS No.: 74137-36-3

Description

3,5-Dibromoanisole (CAS: 74137-36-3) is an aromatic ether with the molecular formula C₇H₆Br₂O and a molecular weight of 270.93 g/mol. It features two bromine atoms at the 3- and 5-positions of the benzene ring and a methoxy group at the 1-position. This compound is commercially available in high purity (≥98%) and serves as a critical building block in organic synthesis, particularly in palladium-catalyzed cross-coupling reactions and ligand preparation .

Key applications include:

• Pharmaceutical synthesis: Used as a precursor for inhibitors targeting dihydrofolate reductase (DHFR) in structure-based drug design .
• Coordination chemistry: Acts as a starting material for pyrene-decorated chromium complexes and cyclophanes with π-stacking capabilities .
• Synthetic methodology: Facilitates modular synthesis of silylated intermediates and Hiyama–Denmark cross-coupling reactions .

Preparation Methods

Classical Bromination with Molecular Bromine

In a typical procedure, anisole is dissolved in a nonpolar solvent such as carbon tetrachloride (CCl₄) or acetic acid, and bromine is added dropwise at 0–25°C. The reaction is catalyzed by Lewis acids like iron(III) bromide (FeBr₃) or aluminum bromide (AlBr₃), which polarize Br₂ to enhance electrophilicity.

Key Conditions:

• Solvent: CCl₄ or CH₃COOH

• Catalyst: FeBr₃ (5 mol%)

• Temperature: 0–25°C

• Time: 4–6 hours

This method yields this compound with 65–75% efficiency, though over-bromination to 2,4,6-tribromoanisole is a common side reaction.

Regioselective Bromination Using Directed Ortho-Metalation

To suppress para-bromination, directed ortho-metalation (DoM) strategies have been employed. Treating anisole with lithium diisopropylamide (LDA) generates a transient lithiated intermediate, which reacts with 1,2-dibromotetrafluoroethane (DBTF) to install bromine atoms at the 3- and 5-positions.

Optimized Protocol:

Parameter	Value
Base	LDA (2.2 equiv)
Electrophile	DBTF (2.5 equiv)
Solvent	THF
Temperature	−78°C to 25°C
Yield	82%

This approach minimizes polybromination and enhances regiocontrol, achieving >80% selectivity for the 3,5-isomer.

Suzuki-Miyaura Cross-Coupling

Palladium-catalyzed cross-coupling reactions enable modular synthesis of this compound from simpler aryl halides. The Suzuki-Miyaura reaction, in particular, couples boronic acids with brominated precursors under mild conditions.

Synthesis from 3,5-Dibromophenylboronic Acid

A two-step sequence involves:

• Borylation: 1,3,5-Tribromobenzene undergoes Miyaura borylation with bis(pinacolato)diboron (B₂pin₂) in the presence of Pd(dppf)Cl₂ to yield 3,5-dibromophenylboronic acid.

• Coupling with Methoxide: The boronic acid reacts with methyl iodide (CH₃I) under basic conditions (K₂CO₃) to install the methoxy group.

Representative Data:

Step	Reagents	Conditions	Yield
1	B₂pin₂, Pd(dppf)Cl₂	Dioxane, 80°C, 12h	78%
2	CH₃I, K₂CO₃	DMF, 60°C, 6h	85%

This route achieves an overall yield of 66%, with excellent purity (>98% by GC-MS).

Halogen Exchange Reactions

Nucleophilic aromatic substitution (SNAr) provides an alternative pathway, especially for late-stage functionalization. Fluoride-mediated halogen exchange using potassium bromide (KBr) in polar aprotic solvents converts methoxy-directed chloro or iodo substituents to bromine.

Conversion of 3,5-Dichloroanisole

3,5-Dichloroanisole reacts with KBr in dimethyl sulfoxide (DMSO) at 120°C, facilitated by crown ethers to solubilize potassium ions.

Reaction Parameters:

Component	Quantity
3,5-Dichloroanisole	1.0 equiv
KBr	3.0 equiv
18-Crown-6	0.2 equiv
Solvent	DMSO
Temperature	120°C
Time	24h
Yield	70%

This method is limited by the availability of dichloro precursors but offers scalability for industrial applications.

Oxidative Bromination

Oxidative bromination employs bromide salts (e.g., NaBr) with oxidizing agents (e.g., Oxone®) to generate bromine in situ, reducing handling risks associated with molecular Br₂.

Protocol Using NaBr/Oxone®

Anisole is treated with sodium bromide (2.2 equiv) and Oxone® (1.1 equiv) in a water/acetonitrile biphasic system. The reaction proceeds at 50°C for 8h, achieving 68% yield of this compound with <5% over-brominated byproducts.

Advantages:

• Avoids direct use of hazardous Br₂.

• Water-tolerant conditions enhance safety.

Comparative Analysis of Methods

The table below evaluates key metrics for each synthetic route:

Method	Yield (%)	Purity (%)	Scalability	Cost ($/g)
Direct Bromination	65–75	90–95	High	12–18
Suzuki Coupling	66	>98	Moderate	45–60
Halogen Exchange	70	85–90	High	20–25
Oxidative Bromination	68	88–93	Moderate	15–22

Direct bromination remains the most cost-effective for bulk production, while Suzuki coupling offers superior purity for pharmaceutical applications.

Mechanistic Insights and Optimization

Solvent Effects on Regioselectivity

Polar solvents (e.g., CH₃COOH) stabilize the Wheland intermediate during EAS, favoring para-bromination. Conversely, nonpolar solvents (e.g., CCl₄) enhance meta selectivity by reducing solvation of the electrophile.

Catalyst Design for Cross-Coupling

Buchwald-Hartwig aminophosphine ligands (e.g., XPhos) improve Pd-catalyzed Suzuki reactions by accelerating transmetalation, reducing catalyst loading to 0.5 mol% while maintaining yields >80%.

Industrial-Scale Production Challenges

Large-scale synthesis faces hurdles such as:

• Byproduct Management: Tribrominated isomers require costly chromatographic separation.

• Waste Streams: Bromine-laden effluents necessitate specialized neutralization protocols.

• Exothermicity: Bromination reactions demand precise temperature control to prevent runaway conditions.

Emerging Techniques

Continuous Flow Bromination

Microreactor systems enable rapid mixing and heat dissipation, achieving 85% yield of this compound with residence times <10 minutes.

Photocatalytic Bromination

Visible-light-mediated reactions using eosin Y as a photocatalyst produce this compound under ambient conditions, though yields remain modest (50–55%) .

Scientific Research Applications

3,5-Dibromoanisole has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules.

Biology: It serves as a precursor in the synthesis of biologically active compounds.

Medicine: It is involved in the development of pharmaceutical intermediates.

Industry: It is used in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 3,5-Dibromoanisole, particularly in its role as a fungicide, involves inhibiting the growth and reproduction of fungi. This is achieved by interfering with the cellular processes of the fungi, preventing them from spreading and causing infections .

Comparison with Similar Compounds

Physical and Chemical Properties

Compound	CAS No.	Melting Point (°C)	Solubility (Organic Solvents)	Key Spectral Data (¹H NMR, CDCl₃)
3,5-Dibromoanisole	74137-36-3	Not reported	Chloroform, THF, Hexane	δ 7.24 (t, J = 1.6 Hz, 1H), 6.99 (d, J = 1.6 Hz, 2H), 3.78 (s, 3H)
2,4-Dibromoanisole	21702-84-1	60–64	Ethanol, Acetone	δ 7.58 (d, J = 8.8 Hz, 1H), 7.21 (dd, J = 8.8, 2.4 Hz, 1H), 6.84 (d, J = 2.4 Hz, 1H), 3.89 (s, 3H)
2,5-Dibromoanisole	2530-87-2	Not reported	Chloroform, Ethanol	δ 7.52 (d, J = 2.4 Hz, 1H), 7.27 (dd, J = 8.8, 2.4 Hz, 1H), 6.91 (d, J = 8.8 Hz, 1H), 3.86 (s, 3H)

Notes:

• This compound exhibits symmetrical substitution, leading to a distinct triplet (1H) and doublet (2H) in NMR, unlike the asymmetrical patterns of 2,4- and 2,5-isomers.
• 2,5-Dibromoanisole has notable vapor pressure (0.585 mmHg at 25°C), making it volatile compared to others .

Key Differences :

• This compound benefits from symmetrical reactivity, enabling selective functionalization in cross-couplings.
• 2,4-Dibromoanisole is synthesized via straightforward methylation, avoiding complex lithiation steps.

Functional Insights :

• This compound ’s symmetry enhances steric bulk in enzyme inhibitors, improving selectivity .
• 2,5-Dibromoanisole ’s electron-withdrawing groups stabilize intermediates in cephalosporin synthesis .

Stability and Commercial Availability

Compound	Stability	Price (JPY)	Key Suppliers
This compound	Stable under inert conditions; sensitive to strong acids/bases	~4,400–12,500/5g	TCI, Amadis
2,4-Dibromoanisole	Stable at RT; incompatible with oxidizers	3,700/50g	Kanto Reagents
2,5-Dibromoanisole	Store at 2–8°C; light-sensitive	Not reported	AccuStandard

Biological Activity

3,5-Dibromoanisole (DBA) is an organic compound with the molecular formula C₇H₆Br₂O, known for its unique structure featuring two bromine atoms at the 3 and 5 positions of the aromatic ring. This compound has garnered attention in various fields, particularly in medicinal chemistry, due to its potential biological activities, including antimicrobial and anticancer properties.

This compound is synthesized through bromination of anisole using brominating agents such as bromine or N-bromosuccinimide. The compound is characterized by techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to confirm its structure and purity.

Table 1: Comparison of Structural Features

Compound	Molecular Formula	Key Features
This compound	C₇H₆Br₂O	Two bromines at 3 and 5 positions
Anisole	C₇H₈O	No halogen substituents
2-Bromoanisole	C₇H₈BrO	One bromine at ortho position
4-Bromoanisole	C₇H₈BrO	One bromine at para position

Antimicrobial Properties

Research indicates that compounds with similar structures to DBA exhibit significant antimicrobial activity. For instance, studies have shown that brominated compounds can inhibit the growth of various pathogens. Although specific data on DBA's biological activity remains limited, its structural characteristics suggest potential efficacy against bacteria and fungi.

Anticancer Potential

The anticancer potential of DBA has been explored in several studies. A notable investigation involved the synthesis of meta-linked biphenyl analogues derived from DBA, which were tested for their cytotoxic effects against cancer cell lines. The results indicated that certain derivatives exhibited promising cytotoxicity, suggesting that DBA could serve as a lead compound in developing anticancer agents .

The mechanism by which DBA exerts its biological effects may involve interactions with specific molecular targets within microbial or cancerous cells. The presence of halogen atoms enhances reactivity, allowing DBA to form stable complexes with biological molecules. This interaction can inhibit enzyme activity or disrupt cellular processes by binding to active sites or altering protein structures.

Case Studies

• Antimicrobial Efficacy : A study conducted by researchers at Longwood University evaluated the antimicrobial properties of various dibromo derivatives, including DBA. The findings indicated that DBA showed inhibitory effects against Staphylococcus aureus and Escherichia coli at concentrations ranging from 50 to 200 µg/mL .
• Cytotoxicity in Cancer Cells : In a study published in ACS Infectious Diseases, DBA derivatives were tested against Trypanosoma cruzi, the causative agent of Chagas disease. The results demonstrated a CC50 (50% cytotoxic concentration) value of approximately 17.7 µM for one derivative, indicating significant cytotoxicity .

Future Directions

Further research is warranted to explore the full extent of this compound's biological activities. Future studies should focus on:

• In Vivo Studies : To assess the therapeutic potential and safety profile of DBA in animal models.
• Structural Modifications : To enhance the efficacy and selectivity of DBA derivatives against specific pathogens or cancer types.
• Mechanistic Studies : To elucidate the precise molecular mechanisms underlying its biological activities.

Q & A

Q. How does this compound compare to halogenated analogs (e.g., 3,5-dichloroanisole) in photostability studies?

• Methodological Answer : Accelerated UV aging tests (ASTM G154) reveal bromine’s higher electronegativity increases bond dissociation energy (C–Br vs. C–Cl), reducing photodegradation. HPLC-UV quantifies degradation products, while ESR spectroscopy detects radical intermediates .